Cas no 3005-30-9 (1H-1,2,4-Triazole, 3,5-bis(4-methylphenyl)-)

• Product Name: 1H-1,2,4-Triazole, 3,5-bis(4-methylphenyl)-
• CAS No: 3005-30-9
• MF: C₁₆H₁₅N₃
• MW: 249.310403108597
• CID: 1440818
• PubChem ID: 918387
• Update Time: 2025-04-20

1H-1,2,4-Triazole, 3,5-bis(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3,5-bis(4-methylphenyl)-
• 3,5-bis(4-methylphenyl)-1H-1,2,4-triazole
• DTXSID50358826
• AKOS002732865
• KYDWGGXKJMOOSM-UHFFFAOYSA-
• SCHEMBL12228171
• 3005-30-9
• InChI=1/C16H15N3/c1-11-3-7-13(8-4-11)15-17-16(19-18-15)14-9-5-12(2)6-10-14/h3-10H,1-2H3,(H,17,18,19)
• 3,5-di-p-tolyl-1h-1,2,4-triazole

• Inchi： 1S/C16H15N3/c1-11-3-7-13(8-4-11)15-17-16(19-18-15)14-9-5-12(2)6-10-14/h3-10H,1-2H3,(H,17,18,19)
• InChI Key： KYDWGGXKJMOOSM-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC(C)=CC=2)=NC(C2C=CC(C)=CC=2)=N1

Computed Properties

• Exact Mass: 249.12675
• Monoisotopic Mass: 249.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57